Cas no 2227703-41-3 ((1S)-1-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-ol)

• Product Name: (1S)-1-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-ol
• CAS No: 2227703-41-3
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 6597619
• PubChem ID: 165965340
• Update Time: 2025-10-30

(1S)-1-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-ol
• 2227703-41-3
• EN300-1754291

• Inchi： 1S/C11H14O2/c1-8(12)9-2-3-11-7-13-5-4-10(11)6-9/h2-3,6,8,12H,4-5,7H2,1H3/t8-/m0/s1
• InChI Key： GWQYTSGJXFHSQO-QMMMGPOBSA-N
• SMILES： O1CC2C=CC([C@H](C)O)=CC=2CC1

Computed Properties

• Exact Mass: 178.099379685g/mol
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.5Ų

Additional information on (1S)-1-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-ol

Compound Introduction: (1S)-1-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-ol (CAS No. 2227703-41-3)

The compound (1S)-1-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-ol, identified by its CAS number 2227703-41-3, represents a significant molecule in the realm of pharmaceutical chemistry and bioorganic synthesis. This chiral alcohol, featuring a complex heterocyclic scaffold, has garnered attention due to its structural uniqueness and potential biological activities. The (1S) configuration at the stereogenic center introduces a specific spatial arrangement that is critical for its interaction with biological targets, making it a subject of interest in drug discovery and medicinal chemistry.

In recent years, the exploration of benzopyran derivatives has expanded considerably, with compounds exhibiting diverse pharmacological properties. The benzopyran core, particularly in its dihydro form, is known for its stability and ability to engage in multiple hydrogen bonding interactions, which are pivotal for binding to biological macromolecules. The presence of an alcohol functional group at the ethyl chain further enhances the compound's versatility, allowing for modifications that can fine-tune its pharmacokinetic and pharmacodynamic profiles.

Current research in this domain has highlighted the importance of stereochemistry in modulating biological activity. The enantiomeric form of (1S)-1-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-ol has been studied for its potential as a chiral ligand or intermediate in asymmetric synthesis. Such studies are crucial for developing enantiomerically pure drugs that exhibit improved efficacy and reduced side effects. The (S)-configuration, specifically, has shown promise in certain enzyme inhibition assays, where the spatial orientation of substituents plays a critical role in substrate recognition.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as catalytic hydrogenation and stereoselective epoxide ring opening, have been employed to construct the benzopyran ring system efficiently. Additionally, protecting group strategies have been utilized to safeguard reactive sites during the synthesis process. These synthetic advancements not only facilitate the production of (1S)-1-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-ol but also contribute to the broader field of organic chemistry by demonstrating innovative approaches to complex molecule construction.

Beyond its synthetic significance, this compound has been investigated for its potential therapeutic applications. Preliminary studies suggest that derivatives of benzopyran can interact with various biological pathways, including those involved in neurodegenerative diseases and inflammatory responses. The alcohol moiety in (1S)-1-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-ol provides a site for further derivatization into more complex pharmacophores. This flexibility allows researchers to design molecules with tailored properties for specific therapeutic targets.

The integration of computational chemistry and molecular modeling techniques has further accelerated the discovery process for compounds like this one. By simulating interactions between (1S)-1-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-ol and potential biological receptors, researchers can predict binding affinities and optimize molecular structures before conducting expensive experimental trials. This interdisciplinary approach not only saves resources but also enhances the efficiency of drug development pipelines.

In conclusion, the compound (CAS No. 2227703-413) stands as a testament to the ongoing advancements in pharmaceutical chemistry. Its unique structural features and stereochemical properties make it a valuable candidate for further exploration in drug discovery. As research continues to uncover new applications and synthetic methodologies, compounds such as this one will undoubtedly play a pivotal role in shaping future therapeutic strategies.